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Compound of Interest

Compound Name: 6-Ethyl-3,4-dimethyloctane

Cat. No.: B14538446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidelines for the safe handling and storage of 6-Ethyl-3,4-
dimethyloctane (CAS No. 62183-62-4). Given the limited availability of specific safety and

physical data for this compound, this note incorporates data from structurally similar branched

alkanes and the linear isomer, n-dodecane, to provide a comprehensive safety protocol.

Adherence to these guidelines is crucial to ensure personnel safety and maintain the integrity

of the chemical.

Compound Data
6-Ethyl-3,4-dimethyloctane is a branched alkane with the molecular formula C12H26.[1][2][3]

While specific experimental data for this compound is scarce, the following table summarizes

available computed data for 6-Ethyl-3,4-dimethyloctane and experimental data for the related

compound n-dodecane (a linear C12H26 alkane) for reference.
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Property
6-Ethyl-3,4-
dimethyloctane
(Computed)

n-Dodecane
(Experimental)

Data Source

Molecular Formula C12H26 C12H26 [1][2][3]

Molecular Weight 170.33 g/mol 170.34 g/mol [1][2]

CAS Number 62183-62-4 112-40-3 [1]

Appearance Not Available Colorless liquid [4]

Boiling Point Not Available 216.3 °C

Melting Point Not Available -9.6 °C [4]

Flash Point Not Available 71 °C

Density Not Available 0.75 g/cm³ [4]

Vapor Pressure Not Available 0.135 mmHg at 25 °C

XLogP3 5.8 6.1 [1][5]

Hydrogen Bond Donor

Count
0 0 [1]

Hydrogen Bond

Acceptor Count
0 0 [1]

Note: The data for n-dodecane should be considered as an approximation. Branched alkanes

may exhibit different physical properties.

Experimental Protocols
The following protocols are based on general best practices for handling flammable liquid

hydrocarbons and should be strictly followed.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 6-Ethyl-3,4-dimethyloctane to

minimize exposure risk.
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Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.

Inspect gloves for any signs of degradation before use.

Skin and Body Protection: A flame-retardant lab coat must be worn. Ensure exposed skin is

covered.

Respiratory Protection: Work in a well-ventilated area, preferably within a certified chemical

fume hood, to avoid inhalation of vapors.

Handling Procedures
All handling and dispensing of 6-Ethyl-3,4-dimethyloctane should be conducted in a

chemical fume hood.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Avoid inhalation of vapors.

Keep the compound away from heat, sparks, and open flames.

Use non-sparking tools and equipment.

Ground all containers and transfer equipment to prevent static discharge.

After handling, wash hands thoroughly with soap and water.

Storage Procedures
Proper storage is critical to maintain the stability of the compound and prevent hazardous

situations.

Store in a tightly closed, properly labeled container. The label should include the chemical

name, CAS number, and hazard pictograms.

Store in a cool, dry, and well-ventilated area.
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Keep away from direct sunlight and sources of ignition.

Store in a designated flammable liquids storage cabinet.

Segregate from incompatible materials.

Incompatible Materials
To prevent hazardous reactions, do not store 6-Ethyl-3,4-dimethyloctane with the following:

Oxidizing agents: (e.g., peroxides, nitrates, perchlorates)

Strong acids

Halogens

Spill and Leak Procedures
In the event of a spill or leak, follow these procedures:

Minor Spills (inside a fume hood):

Alert personnel in the immediate area.

Wear appropriate PPE.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or chemical

sorbent pads).

Carefully collect the absorbed material using non-sparking tools and place it in a sealed,

labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Ventilate the area thoroughly.

Major Spills (outside a fume hood):

Evacuate the laboratory immediately.
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Alert others in the vicinity and activate the fire alarm if necessary.

If it is safe to do so, turn off all ignition sources.

Close the laboratory doors to contain vapors.

Contact the institution's emergency response team.

Provide the emergency responders with the Safety Data Sheet (or this document) and

details of the spill.

Waste Disposal
Dispose of 6-Ethyl-3,4-dimethyloctane and any contaminated materials in accordance with

local, state, and federal regulations.

Do not dispose of the chemical down the drain.

Collect waste in a properly labeled, sealed container for hazardous waste disposal.

Visualized Workflow
The following diagram illustrates the standard workflow for the safe handling and storage of 6-
Ethyl-3,4-dimethyloctane.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b14538446?utm_src=pdf-body
https://www.benchchem.com/product/b14538446?utm_src=pdf-body
https://www.benchchem.com/product/b14538446?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14538446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receiving and Initial Storage

Handling Protocol

Long-term Storage Waste Disposal
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Store in Flammable Cabinet

Don Appropriate PPE

Retrieve for Use

Work in Chemical Fume Hood

Dispense Compound
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Tightly Seal Container

After Use

Collect Waste in Labeled Container

Generate Waste
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Dispose via Hazardous Waste Protocol
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Caption: Workflow for Safe Handling and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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